N-(2-methylphenyl)-2-(3-propoxybenzoyl)hydrazinecarboxamide
Overview
Description
N-(2-methylphenyl)-2-(3-propoxybenzoyl)hydrazinecarboxamide, also known as MPBH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(2-methylphenyl)-2-(3-propoxybenzoyl)hydrazinecarboxamide is not fully understood, but it is believed to act on multiple targets in the body. It has been found to inhibit the activity of various enzymes and proteins involved in inflammation, tumor growth, and oxidative stress. It also regulates the expression of genes involved in glucose metabolism and insulin signaling.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been found to reduce inflammation, oxidative stress, and tumor growth. It also regulates glucose metabolism and insulin signaling, which may have potential in the treatment of diabetes. Additionally, it has been found to have neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
N-(2-methylphenyl)-2-(3-propoxybenzoyl)hydrazinecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been found to have low toxicity and high solubility, which makes it suitable for in vitro and in vivo studies. However, there are limitations to its use in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions.
Future Directions
There are several future directions for research on N-(2-methylphenyl)-2-(3-propoxybenzoyl)hydrazinecarboxamide. One area of research is to further investigate its mechanism of action and identify its specific targets in the body. Another area of research is to explore its potential in the treatment of various diseases, such as diabetes, neurodegenerative diseases, and cardiovascular diseases. Additionally, research can be conducted to optimize its synthesis method and improve its bioavailability and pharmacokinetics.
Scientific Research Applications
N-(2-methylphenyl)-2-(3-propoxybenzoyl)hydrazinecarboxamide has been found to have potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, anti-tumor, and anti-oxidative properties. It has also been found to have potential in the treatment of diabetes, neurodegenerative diseases, and cardiovascular diseases.
properties
IUPAC Name |
1-(2-methylphenyl)-3-[(3-propoxybenzoyl)amino]urea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-3-11-24-15-9-6-8-14(12-15)17(22)20-21-18(23)19-16-10-5-4-7-13(16)2/h4-10,12H,3,11H2,1-2H3,(H,20,22)(H2,19,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKRIERCQPXJRAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NNC(=O)NC2=CC=CC=C2C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.